Cas no 52086-36-9 (5(6H)-Benzocyclooctenone, 7,8,9,10-tetrahydro-4-methyl-)

• Product Name: 5(6H)-Benzocyclooctenone, 7,8,9,10-tetrahydro-4-methyl-
• CAS No: 52086-36-9
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 360688
• PubChem ID: 12336738
• Update Time: 2025-04-19

5(6H)-Benzocyclooctenone, 7,8,9,10-tetrahydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 5(6H)-Benzocyclooctenone, 7,8,9,10-tetrahydro-4-methyl-
• 4-methyl-7,8,9,10-tetrahydro-6H-benzo[8]annulen-5-one
• DTXSID20491471
• 52086-36-9
• 4-Methyl-7,8,9,10-tetrahydrobenzo[8]annulen-5(6H)-one

• Inchi： 1S/C13H16O/c1-10-6-5-8-11-7-3-2-4-9-12(14)13(10)11/h5-6,8H,2-4,7,9H2,1H3
• InChI Key： LBIFURYIRQEEBM-UHFFFAOYSA-N
• SMILES： O=C1C2C(C)=CC=CC=2CCCCC1

Computed Properties

• Exact Mass: 188.12018
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07